![molecular formula C6H5ClIN B1428601 4-Chloro-3-iodo-2-methylpyridine CAS No. 1227515-08-3](/img/structure/B1428601.png)
4-Chloro-3-iodo-2-methylpyridine
Overview
Description
“4-Chloro-3-iodo-2-methylpyridine” is a chemical compound with the molecular formula C6H5ClIN . It has a molecular weight of 253.47 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H5ClIN/c1-4-6(7)5(8)2-3-9-4/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . Its boiling point is approximately 250.8±35.0 C at 760 mmHg .Scientific Research Applications
Halogen Exchange in Heterocycles
- Silyl-Mediated Halogen Exchange: 4-Chloro-3-iodo-2-methylpyridine and related compounds are used in silyl-mediated halogen/halogen displacement reactions in pyridines and other heterocycles. This process involves the substitution of one halogen atom for another, offering a pathway to modify the halogen content of these compounds for various applications (Schlosser & Cottet, 2002).
Purification and Synthesis
- Purification Techniques: Separation and purification of chloro-trichloromethylpyridine, an intermediate in the synthesis of many medicines and pesticides, have been studied. This demonstrates the importance of this compound and its derivatives in the pharmaceutical and agrochemical industries (Su Li, 2005).
- Synthesis of Derivatives: Research has been conducted on the synthesis of compounds such as 2-chloro-3-amino-4-methylpyridine, demonstrating the versatility and importance of this compound in creating various derivatives for different scientific applications (L. Fan, 2008).
Molecular and Electronic Studies
- Vibrational and Electronic Analysis: Studies have been conducted on the molecular structures, vibrational wavenumbers, electronic properties, and NMR chemical shifts of compounds like 2-chloro-4-methyl-5-nitropyridine, which are related to this compound. Such research highlights the role of these compounds in understanding molecular electronics and spectroscopy (Velraj et al., 2015).
Chemical Reactions and Mechanisms
- Aminations and Rearrangements: Investigations into the reactions of halopyridines, including compounds similar to this compound, have been conducted. These studies explore the mechanisms and outcomes of aminations and rearrangements, contributing to our understanding of organic synthesis processes (Pieterse & Hertog, 2010).
Supramolecular Chemistry
- Hydrogen Bonded Supramolecular Associations: Research on proton-transfer complexes assembled from compounds like 2-amino-4-methylpyridine with chlorobenzoates demonstrates the use of this compound derivatives in studying supramolecular associations and crystal structures, which are key in understanding molecular interactions and design (Khalib et al., 2014).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
4-Chloro-3-iodo-2-methylpyridine is a halogenated pyridine derivativeHalogenated pyridines are generally known to interact with various enzymes and receptors in biological systems .
Mode of Action
It’s known that halogenated pyridines can participate in various chemical reactions due to the presence of reactive halogen atoms . They can undergo nucleophilic substitution reactions, contributing to the formation of new carbon-carbon bonds .
Biochemical Pathways
It’s worth noting that halogenated pyridines are often used in suzuki-miyaura cross-coupling reactions, a widely applied transition metal-catalyzed carbon-carbon bond-forming reaction . This reaction is known to involve the transmetalation of organoboron reagents with palladium (II) complexes .
Result of Action
The compound’s ability to form new carbon-carbon bonds through chemical reactions could potentially lead to the synthesis of various biologically active compounds .
properties
IUPAC Name |
4-chloro-3-iodo-2-methylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClIN/c1-4-6(8)5(7)2-3-9-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEMLCQSUDHMBIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1I)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1227515-08-3 | |
Record name | 4-chloro-3-iodo-2-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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